Cas no 848185-03-5 ((2E)-4-(pyrrolidin-1-yl)but-2-enoic acid)

• Product Name: (2E)-4-(pyrrolidin-1-yl)but-2-enoic acid
• CAS No: 848185-03-5
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD09038096
• CID: 2951510
• PubChem ID: 58075148
• Update Time: 2023-11-27

(2E)-4-(pyrrolidin-1-yl)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-4-(吡咯烷-1-基)丁-2-烯酸
• (E)-4-(pyrrolidin-1-yl)but-2-enoic acid hydrochloride
• 4-Pyrrolidin-1-yl-but-2-enoic acid hydrochloride
• (E)-4-(pyrrolidin-1-yl)but-2-enoicacidhydrochloride
• (2E)-4-(pyrrolidin-1-yl)but-2-enoic acid

• MDL： MFCD09038096
• Inchi： 1S/C8H13NO2.ClH/c10-8(11)4-3-7-9-5-1-2-6-9;/h3-4H,1-2,5-7H2,(H,10,11);1H/b4-3+;
• InChI Key： HGRZLDFRVZUAEP-BJILWQEISA-N
• SMILES： Cl.OC(/C=C/CN1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.119±0.06 g/cm3 (20 ºC 760 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids